Cas no 13049-38-2 (1,1'-Biphenyl,3,3'-diethyl-)
1,1'-Biphenyl,3,3'-diethyl- structure
Product Name:1,1'-Biphenyl,3,3'-diethyl-
1,1'-Biphenyl,3,3'-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl,3,3'-diethyl-
- 1-ethyl-3-(3-ethylphenyl)benzene
- 3,3'-Diethylbiphenyl
- Biphenyl,3,3'-diethyl- (6CI,7CI,8CI)
- 3,3'-Diethyl-1,1'-biphenyl
- EINECS 249-088-4
- 13049-38-2
- DTXSID50926761
-
- Inchi: 1S/C16H18/c1-3-13-7-5-9-15(11-13)16-10-6-8-14(4-2)12-16/h5-12H,3-4H2,1-2H3
- InChI Key: RUNQGXYOXGYVOX-UHFFFAOYSA-N
- SMILES: C1(=CC=CC(CC)=C1)C1=CC=CC(CC)=C1
Computed Properties
- Exact Mass: 210.141
- Monoisotopic Mass: 210.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.954
- Boiling Point: 309.2°Cat760mmHg
- Flash Point: 145.1°C
1,1'-Biphenyl,3,3'-diethyl- Related Literature
-
Vimal Chandra Srivastava RSC Adv. 2012 2 759
-
2. 765. The chemistry of fungi. Part XLVIII. Some derivatives of 2,2′,4,4′-tetrahydroxybiphenylJ. W. ApSimon,N. G. Creasey,W. Marlow,K. Y. Sim,W. B. Whalley J. Chem. Soc. 1965 4156
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